Cas no 2229649-50-5 (3-(3-tert-butylphenyl)prop-2-en-1-ol)

• Product Name: 3-(3-tert-butylphenyl)prop-2-en-1-ol
• CAS No: 2229649-50-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6264968
• PubChem ID: 165667921
• Update Time: 2025-06-09

3-(3-tert-butylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butylphenyl)prop-2-en-1-ol
• 2229649-50-5
• EN300-1765016

• Inchi： 1S/C13H18O/c1-13(2,3)12-8-4-6-11(10-12)7-5-9-14/h4-8,10,14H,9H2,1-3H3/b7-5+
• InChI Key： YDTGIBQBJQGRLP-FNORWQNLSA-N
• SMILES： OC/C=C/C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-tert-butylphenyl)prop-2-en-1-ol

Comprehensive Analysis of 3-(3-tert-butylphenyl)prop-2-en-1-ol (CAS No. 2229649-50-5): Properties, Applications, and Industry Trends

The chemical compound 3-(3-tert-butylphenyl)prop-2-en-1-ol (CAS No. 2229649-50-5) has garnered significant attention in recent years due to its versatile applications in organic synthesis, fragrance formulation, and specialty materials. As a tert-butyl-substituted phenylpropenol derivative, this molecule exhibits unique structural features that make it valuable for researchers and industrial chemists. The growing demand for high-performance intermediates in pharmaceuticals and cosmetics has further amplified interest in this compound.

Structurally, 3-(3-tert-butylphenyl)prop-2-en-1-ol combines a propenol chain with a tert-butylphenyl group, creating a balance between hydrophobicity and reactivity. This configuration enables its use as a building block for more complex molecules, particularly in the development of flavor and fragrance compounds. Recent studies highlight its potential as a precursor for sustainable aroma chemicals, aligning with the industry's shift toward green chemistry principles.

From a synthetic perspective, the CAS No. 2229649-50-5 compound offers several advantages. Its tert-butyl group provides steric hindrance that can influence reaction pathways, making it useful for selective transformations. Researchers exploring catalytic hydrogenation or cross-coupling reactions often consider this alcohol derivative due to its predictable behavior under various conditions. The compound's UV stability also makes it attractive for applications requiring light-resistant materials.

In the fragrance industry, 3-(3-tert-butylphenyl)prop-2-en-1-ol has emerged as a key intermediate for woody and amber notes. Perfumers value its ability to contribute to long-lasting scent profiles, while product developers appreciate its compatibility with eco-friendly formulations. This dual functionality addresses current market demands for sustainable luxury ingredients that don't compromise performance.

The compound's physicochemical properties have been extensively studied to optimize its handling and application. With a defined molecular weight and boiling point range, it fits well into standard industrial processes. Safety assessments confirm its suitability for use in consumer product formulations when proper guidelines are followed. These characteristics make CAS No. 2229649-50-5 particularly valuable for companies developing next-generation personal care products.

Recent innovations have explored the potential of 3-(3-tert-butylphenyl)prop-2-en-1-ol in advanced material science. Its incorporation into polymeric systems has shown promise for creating materials with tailored thermal stability and mechanical properties. These developments align with growing interest in smart materials for technical applications, opening new avenues for this versatile compound.

Quality control standards for 3-(3-tert-butylphenyl)prop-2-en-1-ol continue to evolve, with analytical methods now capable of detecting impurities at parts-per-million levels. This advancement supports its use in high-purity applications, particularly where batch-to-batch consistency is critical. Manufacturers have responded by implementing rigorous testing protocols to meet the exacting requirements of pharmaceutical-grade intermediates.

Environmental considerations surrounding CAS No. 2229649-50-5 have prompted research into biodegradation pathways and eco-toxicological profiles. Current data suggests favorable environmental characteristics when compared to traditional aromatic alcohols, supporting its selection for green chemistry initiatives. This aspect resonates strongly with consumers increasingly concerned about product sustainability and corporate environmental responsibility.

The global market for 3-(3-tert-butylphenyl)prop-2-en-1-ol reflects broader trends in specialty chemicals demand. Regional production capabilities, coupled with evolving regulatory landscapes, continue to shape supply chains. Industry analysts note growing interest from Asia-Pacific manufacturers seeking to incorporate this intermediate into value-added chemical products for both domestic and export markets.

Future research directions for CAS No. 2229649-50-5 may explore its potential in catalysis and asymmetric synthesis, building on its established role as a versatile synthon. The compound's structural features suggest possible applications in developing chiral auxiliaries or ligand systems for transition metal catalysis. Such developments would further enhance its importance in modern synthetic chemistry.

For researchers considering 3-(3-tert-butylphenyl)prop-2-en-1-ol for their projects, comprehensive spectroscopic data (including NMR and mass spectra) is now widely available. This accessibility facilitates its adoption in both academic research and industrial applications. Standardized safety data sheets and handling procedures ensure proper utilization across different laboratory and production environments.

In conclusion, 3-(3-tert-butylphenyl)prop-2-en-1-ol (CAS No. 2229649-50-5) represents an important chemical intermediate with diverse applications spanning multiple industries. Its unique combination of structural features, reactivity, and performance characteristics positions it as a valuable component in the development of innovative chemical solutions. As research continues to uncover new potential uses, this compound will likely maintain its relevance in cutting-edge chemical development for years to come.